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Compound of Interest

Compound Name: Creatine malate

Cat. No.: B1631309 Get Quote

Executive Summary & Hazard Characterization
Creatine Malate (CAS: 686351-75-7) is a salt formed from creatine and malic acid. While

generally classified as non-hazardous under GHS standards (Category 5 or unclassified) and

not listed on EPA RCRA P-list or U-list, laboratory disposal requires strict adherence to

chemical hygiene plans to prevent plumbing corrosion and environmental eutrophication.

This guide supersedes generic "trash disposal" advice. It establishes a Chain of Custody

approach that ensures your laboratory remains audit-ready and environmentally responsible.
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Property Value/Characteristic Impact on Disposal

Molecular Formula

High Nitrogen content

increases Biological Oxygen

Demand (BOD) in wastewater.

Solubility High (Water)

Dissolves easily, creating

potential for accidental release

into waterways.

Acidity (pH)
Weakly Acidic (due to Malic

Acid)

Causality: Bulk disposal down

drains can locally lower pH,

damaging plumbing traps and

violating municipal effluent

limits (typically pH 5.5–10.0).

RCRA Status Non-Regulated

Not P-listed or U-listed.

However, mixtures with

regulated solvents become

regulated waste.

Pre-Disposal Protocol: The "Self-Validating" System
Before disposal, you must validate the waste state.[1][2] This prevents "mystery chemicals"

from entering the waste stream, a common cause of regulatory fines.

Step 1: Segregation & Validation
The "Pure vs. Mixed" Rule: Never mix Creatine Malate waste with halogenated solvents or

heavy metals.

pH Verification: If the waste is in solution, dip a pH strip. If pH < 5.0, it must be neutralized or

treated as Corrosive Waste, regardless of the parent compound's safety.

Step 2: PPE Requirements[3]
Respiratory: N95 mask is recommended if handling >500g of dry powder to prevent

inhalation of fine particulates (nuisance dust).
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Ocular: Safety goggles (ANSI Z87.1) are mandatory; malic acid dust is an eye irritant.

Dermal: Nitrile gloves (0.11 mm thickness) provide sufficient protection.

Disposal Workflows
Scenario A: Solid Waste (Preferred Method)
Applicability: Expired reagents, bulk powder spills, or failed synthesis solids.

Why this method? Incineration is the only method that guarantees the destruction of the

nitrogenous backbone, preventing environmental accumulation.

Containment: Transfer solids into a clear, polyethylene bag or a wide-mouth HDPE jar.

Labeling: Apply a "Non-Regulated Chemical Waste" label.

Critical: Do not label as "Trash." Use the chemical name "Creatine Malate Solid."

Segregation: Place in the lab's "Solid Organic Waste" drum.

Handoff: Schedule EHS pickup for incineration.

Scenario B: Aqueous Solutions (Conditional)
Applicability: Trace residues from glassware cleaning or HPLC buffers.

Warning: Only permissible if your facility has a permit for sanitary sewer disposal of non-

hazardous organics.

Dilution Factor: Ensure a dilution ratio of at least 1:100 with water.

pH Check: Verify pH is between 6.0 and 8.0.

Flushing: Flush with excess water for 2 minutes to prevent crystallization in the P-trap.

Scenario C: Contaminated Mixtures (Strict)
Applicability: Creatine Malate mixed with solvents (e.g., Methanol, Acetonitrile).
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Protocol: The mixture defaults to the hazard class of the contaminant.

Example: Creatine Malate + Acetonitrile = Ignitable Hazardous Waste (D001).

Action: Collect in a solvent carboy. Label with all constituents.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for compliant disposal.
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Start: Creatine Malate Waste

Assess Chemical State

Is it mixed with
hazardous solvents?

HAZARDOUS ROUTE
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Check pH
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Fail
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Figure 1: Decision matrix for Creatine Malate disposal. Note that solid waste incineration is the

preferred path for bulk quantities to ensure environmental stewardship.

Regulatory Compliance (RCRA & EPA)[2][4][5]
Although Creatine Malate is not a listed hazardous waste, the "Cradle-to-Grave" responsibility

principle applies.

Empty Containers: Under 40 CFR 261.7, a container is considered "RCRA Empty" only if:

All wastes have been removed using common practices (pouring/scraping).

No more than 3% by weight of the total capacity remains.

Action: Triple rinse the container with water.[3] Deface the label. Recycle as plastic/glass.

[3]

Sewer Ban Compliance:

Never pour undiluted bulk powder into a sink. This violates the Clean Water Act

prohibitions on introducing substances that can cause obstruction or corrosive structural

damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Malate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631309#creatine-malate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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